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Compound of Interest

Compound Name: 1-Methoxy-2-propylamine

Cat. No.: B124608 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 1-Methoxy-2-propylamine waste.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What is 1-Methoxy-2-propylamine and why is its waste considered hazardous?

A1: 1-Methoxy-2-propylamine (also known as 2-Amino-1-methoxypropane or 2-

Methoxyisopropylamine) is a colorless liquid with a pungent, ammonia-like odor.[1][2] Its waste

is classified as hazardous due to multiple dangerous properties:

High Flammability: It is a highly flammable liquid and vapor, with a low flash point.[1][2][3]

Corrosivity: It causes severe skin burns and serious eye damage.[1][3]

Toxicity: It is harmful if swallowed.[1][3]

Environmental Hazard: It is harmful to aquatic life with long-lasting effects.[3][4]

Q2: What are the immediate "Do's and Don'ts" for disposing of this chemical?

A2:
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Do: Treat all 1-Methoxy-2-propylamine waste as hazardous waste.[5]

Do: Segregate it from incompatible materials, especially acids and strong oxidizing agents.

[5][6]

Do: Store it in a clearly labeled, sealed, and appropriate hazardous waste container.[5][6]

Do: Arrange for disposal through a licensed hazardous waste disposal service.[5]

Don't: Never dispose of 1-Methoxy-2-propylamine waste down the drain or in the regular

trash.[5]

Don't: Mix it with other waste streams unless compatibility has been verified.

Q3: What personal protective equipment (PPE) is required when handling 1-Methoxy-2-
propylamine waste?

A3: A comprehensive set of PPE is mandatory to prevent exposure. This includes:

Eye and Face Protection: Chemical safety goggles and a faceshield.[7][8]

Skin Protection: Compatible, chemical-resistant gloves and protective clothing to prevent

skin contact.[4][7][8]

Respiratory Protection: All handling of waste should occur in a well-ventilated area or under

a chemical fume hood to avoid inhaling vapors.[5][7] If ventilation is inadequate, a

government-approved respirator with a suitable filter (e.g., Type K for ammonia and its

organic derivatives) is necessary.[4]

Q4: How should I store the waste container before collection?

A4: The waste container must be stored in a designated satellite accumulation area. This area

should be cool, dry, and well-ventilated, and kept away from heat, sparks, open flames, and

other ignition sources.[3][5][8][9] Ensure the container is tightly sealed when not in use to

prevent the release of flammable vapors.[5][9]

Q5: What materials are incompatible with 1-Methoxy-2-propylamine?
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A5: This chemical is incompatible with a range of substances and should be kept separate to

avoid dangerous reactions. Incompatible materials include:

Strong oxidizing agents[8]

Acids and acid halides[1][2][8]

Acid anhydrides[1][2][8]

Isocyanates, peroxides, and epoxides[1][2] It neutralizes acids in exothermic reactions and

may generate flammable hydrogen gas if mixed with strong reducing agents like hydrides.[1]

[2]
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Issue/Problem Probable Cause Solution

Pungent, ammonia-like odor

detected in the lab.

Improperly sealed waste

container or a small spill.

Immediately check that all

waste containers are tightly

sealed. Work only in a well-

ventilated fume hood. If a spill

is suspected, follow the spill

cleanup protocol below.[1][5]

Waste container is warm to the

touch.

Inadvertent mixing with an

incompatible chemical (e.g., an

acid), causing an exothermic

reaction.

Do not handle the container

directly. If safe to do so, isolate

the container in a fume hood

away from other materials.

Inform your Environmental

Health and Safety (EHS)

department immediately.

Evacuate the immediate area if

necessary.

Unsure if waste is properly

classified.

Lack of familiarity with

regulations.

All waste containing 1-

Methoxy-2-propylamine must

be managed as hazardous

waste.[5] Consult your

institution's EHS department

and refer to federal and state

regulations like the Resource

Conservation and Recovery

Act (RCRA).[10]

Quantitative Data
The following table summarizes key physical and chemical properties for 1-Methoxy-2-
propylamine.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/123458
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₄H₁₁NO [5][11]

Molecular Weight 89.14 g/mol [5]

Appearance Colorless liquid [1]

Odor Pungent, ammonia-like [1][2]

Flash Point 9 °C (48.2 °F) - closed cup

Boiling Point 92.5-93.5 °C @ 743 mmHg [12]

Density 0.845 g/mL at 25 °C [12]

Water Solubility Miscible [5][11]

Experimental Protocols
Protocol for Small Spill Cleanup
This protocol outlines the necessary steps for managing a small spill of 1-Methoxy-2-
propylamine waste (less than 100 mL) in a laboratory setting.

1. Immediate Response & Area Securement:

Alert personnel in the immediate vicinity and evacuate non-essential staff.[5]
Ensure the area is well-ventilated; if the spill is not in a fume hood, increase ventilation to the
room.[5][7]
Eliminate all sources of ignition (e.g., turn off hot plates, unplug nearby equipment).[3][4][8]

2. Personal Protective Equipment (PPE):

Don the appropriate PPE before approaching the spill: faceshield, safety goggles, chemical-
resistant gloves (e.g., nitrile or neoprene), and a lab coat.[7] A respirator may be required if
ventilation is insufficient.

3. Spill Containment & Cleanup:

If the spill is spreading, create a dike around it using an inert, absorbent material like
vermiculite, sand, or earth.[13] Do not use combustible materials like paper towels for
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containment.
Carefully apply the inert absorbent material over the entire spill, working from the outside in.
[3][13]
Using only non-sparking tools (e.g., plastic scoop), carefully collect the saturated absorbent
material.[3][4][8][13]

4. Waste Collection & Disposal:

Place all contaminated absorbent material and cleaning supplies into a designated, leak-
proof hazardous waste container.[3][4][5]
Seal the container and label it clearly as "Hazardous Waste," including "1-Methoxy-2-
propylamine spill debris" and the associated hazard symbols (Flammable, Corrosive).[5]

5. Decontamination:

Thoroughly clean the spill area with an appropriate solvent (e.g., soap and water), and
dispose of all contaminated cleaning materials as hazardous waste.[5]

Visualizations
Waste Disposal Workflow
The following diagram illustrates the logical workflow for the safe management and disposal of

1-Methoxy-2-propylamine waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16325&PLANT=d__ALF
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16325&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL1632503&productDescription=S+1-METHOXY-2-PROPLAM+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16325&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL1632503&productDescription=S+1-METHOXY-2-PROPLAM+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment Generates
1-Methoxy-2-propylamine Waste

1. Identify as Hazardous Waste
(Flammable, Corrosive, Toxic)

2. Segregate from Incompatibles
(Acids, Oxidizers, etc.)

3. Select Proper Container
(Compatible, Leak-Proof, Sealed)

4. Label Container Correctly
('Hazardous Waste', Chemical Name, Hazards)

5. Store in Designated Area
(Cool, Dry, Ventilated, No Ignition Sources)

6. Arrange Professional Disposal
(Contact Licensed Waste Vendor)

7. Document Disposal
(Maintain Records per Regulations)

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Methoxy-2-propylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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